Cas no 1602831-37-7 (N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide)

• Product Name: N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide
• CAS No: 1602831-37-7
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 5863778
• PubChem ID: 114761655
• Update Time: 2025-06-27

N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1602831-37-7
• N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide
• EN300-763621

• Inchi： 1S/C10H22N2O2S/c1-3-4-8-15(13,14)12-9-10(2)6-5-7-11-10/h11-12H,3-9H2,1-2H3
• InChI Key： SKOGNYMKCXPIRL-UHFFFAOYSA-N
• SMILES： S(CCCC)(NCC1(C)CCCN1)(=O)=O

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.6Ų

Additional information on N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide

N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide: A Comprehensive Overview

N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide, with the CAS number 1602831-37-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted pyrrolidine ring. The sulfonamide group is known for its stability and ability to form strong hydrogen bonds, making it a valuable functional group in drug design and polymer chemistry. The pyrrolidine ring, on the other hand, contributes to the compound's flexibility and potential for bioavailability.

Recent studies have highlighted the versatility of N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide in various applications. For instance, researchers have explored its use as a building block in the synthesis of advanced materials, such as high-performance polymers and biodegradable plastics. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create novel materials with tailored properties, including enhanced mechanical strength and thermal stability.

In the pharmaceutical industry, N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide has shown promise as an intermediate in drug synthesis. Its sulfonamide group is particularly appealing due to its role in modulating pharmacokinetic properties, such as absorption and metabolism. Recent research has focused on optimizing the compound's bioavailability by modifying its substituents, leading to improved drug delivery systems.

The synthesis of N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide involves a multi-step process that begins with the preparation of the pyrrolidine derivative. This is followed by sulfonation using appropriate reagents to introduce the sulfonamide group. The reaction conditions are carefully controlled to ensure high yields and purity. Advanced techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to streamline the production process, making it more efficient and environmentally friendly.

From a structural perspective, N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide exhibits a balance between rigidity and flexibility. The butane chain provides a degree of hydrophobicity, while the sulfonamide group introduces hydrophilic characteristics. This dual nature makes the compound suitable for applications where both lipophilic and hydrophilic interactions are required. For example, it has been used as a surfactant in industrial cleaning agents due to its ability to lower surface tension effectively.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of N-[(2-methylpyrrolidin-2-yl)methyl]butane-1-sulfonamide with greater accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the compound's reactivity and stability under various conditions. These findings have paved the way for innovative uses in fields such as catalysis and electronic materials.

In conclusion, N-CAS number 1602831377 (N-CAS number 1602831377) stands out as a versatile and multifaceted compound with wide-ranging applications across diverse industries. Its unique combination of functional groups and structural features positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is likely to grow even further.